Cas no 865543-88-0 (5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 865543-88-0
• MF: C₁₃H₈Cl₂N₂OS₂
• MW: 343.251418113709
• CID: 6368186
• PubChem ID: 2104652
• Update Time: 2025-05-25

5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-
• AKOS024608252
• 5-chloro-N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• (E)-5-chloro-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 5-chloro-N-[(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• F1381-0042
• 865543-88-0
• HMS1427L04
• IDI1_010929
• IFLab1_005526

• Inchi： 1S/C13H8Cl2N2OS2/c1-17-11-7(14)3-2-4-8(11)20-13(17)16-12(18)9-5-6-10(15)19-9/h2-6H,1H3
• InChI Key： NDMUCNVFBSKZIP-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=C(Cl)C=CC=C3S2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 341.9455106g/mol
• Monoisotopic Mass: 341.9455106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 494.0±55.0 °C(Predicted)
• pka: -2.54±0.20(Predicted)

Additional information on 5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

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Exploring the Properties and Applications of 5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

The compound with CAS No 865543-88-0, known as 5-chloro-N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a thiophene moiety. The presence of chlorine atoms and a methyl group further enhances its chemical versatility.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in nonlinear optics, where its unique electronic properties make it a promising candidate for advanced optical devices. Additionally, its ability to form stable complexes with metal ions has opened new avenues in catalysis and sensors. The compound's structural features also make it a valuable tool in the development of antimicrobial agents, as recent experiments have demonstrated significant activity against several bacterial strains.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent introduction of the thiophene group via coupling reactions. Researchers have recently optimized these steps to improve yield and purity, making large-scale production more feasible. The use of green chemistry principles in these processes has also been emphasized to minimize environmental impact.

In terms of physical properties, this compound exhibits remarkable thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in high-performance materials such as polymers and composites. Furthermore, its electronic properties have been leveraged in the development of organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer material.

The compound's biological activity has been a focal point of recent research efforts. Studies have shown that it exhibits selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for anti-inflammatory drug development. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action at the molecular level.

In conclusion, the compound with CAS No 865543-88-0 represents a cutting-edge advancement in organic chemistry. Its diverse applications span across multiple disciplines, from materials science to pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future technological and medical innovations.

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